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Introduction
4-Hydroxyphenylacetamide, a molecule of significant interest in both pharmaceutical

manufacturing and biomedical research, holds a unique position as a key synthetic

intermediate and a biologically relevant metabolite. This technical guide provides an in-depth

review of the current state of knowledge on 4-Hydroxyphenylacetamide, consolidating

information on its chemical and physical properties, synthesis methodologies, and its emerging

biological profile. While primarily recognized as a crucial precursor in the synthesis of the beta-

blocker atenolol, its identity as a metabolite of the widely used analgesic and antipyretic drug,

acetaminophen (paracetamol), underscores the need for a thorough understanding of its

pharmacological and toxicological characteristics.

This document aims to serve as a comprehensive resource for researchers, scientists, and

professionals in drug development by presenting a structured overview of quantitative data,

detailed experimental protocols derived from studies on closely related compounds, and

visualizations of relevant biochemical pathways. Due to a notable gap in direct research on 4-
Hydroxyphenylacetamide, this review critically synthesizes available data and, where

necessary, extrapolates potential biological activities and mechanisms from studies on its

parent compound and structural analogs, clearly indicating areas where further investigation is

warranted.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b194378?utm_src=pdf-interest
https://www.benchchem.com/product/b194378?utm_src=pdf-body
https://www.benchchem.com/product/b194378?utm_src=pdf-body
https://www.benchchem.com/product/b194378?utm_src=pdf-body
https://www.benchchem.com/product/b194378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties
4-Hydroxyphenylacetamide, with the chemical formula C₈H₉NO₂, is a beige, fine crystalline

powder.[1][2] It is soluble in water and slightly soluble in DMSO and methanol.[2][3] A

comprehensive summary of its chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 4-Hydroxyphenylacetamide

Property Value Reference(s)

Molecular Formula C₈H₉NO₂ [1][3]

Molecular Weight 151.16 g/mol [1][3]

CAS Number 17194-82-0 [1][3]

Melting Point 176-178 °C [1][3]

Boiling Point 273.17°C (rough estimate) [3]

Density 1.2023 g/cm³ (rough estimate) [3]

Water Solubility Soluble [3]

pKa 9.99 ± 0.26 (Predicted) [2]

InChI Key
YBPAYPRLUDCSEY-

UHFFFAOYSA-N
[4][5]

SMILES NC(=O)Cc1ccc(O)cc1 [4]

Synthesis of 4-Hydroxyphenylacetamide
4-Hydroxyphenylacetamide is a critical intermediate in the synthesis of atenolol, a widely

prescribed beta-blocker for cardiovascular diseases.[6][7] Its synthesis is a well-established

process in industrial and laboratory settings.

General Synthesis Workflow
A common synthetic route to 4-Hydroxyphenylacetamide involves the hydration of 4-

hydroxybenzyl cyanide. This process can be catalyzed by various reagents, including platinum

complexes.[5] The general workflow is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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